3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde

• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• IUPAC Name: 3-chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde
• InChI: InChI=1S/C11H12ClNO2/c1-11(15)6-13(7-11)10-8(5-14)3-2-4-9(10)12/h2-5,15H,6-7H2,1H3
• InChI Key: WZICXSREDXDYRL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1)C2=C(C=CC=C2Cl)C=O)O

Description

3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde (CAS 1858653-55-0) is an organic compound with the molecular formula C11H12ClNO2 and a molecular weight of 225.67 . This chemical features a benzaldehyde core that is substituted at the ortho position by a 3-hydroxy-3-methylazetidin-1-yl group, introducing both an aldehyde functional group and a saturated, strained azetidine ring with a polar hydroxy moiety into its structure . The aldehyde group is a versatile handle for synthetic chemistry, facilitating reactions such as condensations and nucleophilic additions, making the compound a valuable building block for the synthesis of more complex molecules. The presence of the azetidine ring, an increasingly important saturated heterocycle in medicinal chemistry, offers potential for exploring novel chemical space in drug discovery programs. Researchers may utilize this compound as a key intermediate in the development of pharmaceutical candidates, chemical probes, or in material science. The structural complexity arising from the combination of an aromatic system and a polar, three-dimensional azetidine ring makes it a compelling reagent for library synthesis and structure-activity relationship (SAR) studies. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

The synthesis of 3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde can be achieved through several synthetic routes. One common method involves the use of a stable aluminum hemiaminal as a tetrahedral intermediate, which protects a latent aldehyde, making it suitable for subsequent cross-coupling with strong nucleophilic organometallic reagents . This method allows for the effective synthesis of substituted benzaldehydes.

Chemical Reactions Analysis

3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include organometallic reagents, aluminum hemiaminals, and other nucleophilic agents . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. It is used in advanced research and development projects due to its high purity and unique molecular structure . In chemistry, it serves as a building block for the synthesis of more complex molecules. In biology and medicine, it is studied for its potential therapeutic properties and interactions with biological targets .

Mechanism of Action

The mechanism of action of 3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use . Further research is needed to fully elucidate the detailed mechanism of action.

Comparison with Similar Compounds

Key Observations :

• The azetidine-containing compound has a higher molecular weight compared to simpler analogs like 3-Chlorobenzaldehyde, likely due to the bulky azetidine ring.
• Functional groups such as methoxy (electron-donating) and methylsulfanyl (electron-withdrawing) influence electronic properties differently than the azetidine group, which may act as a directing group in reactions .

Biological Activity

3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde is a compound of interest in medicinal chemistry due to its unique structural features, which include a chloro substituent and a hydroxyazetidine moiety. These characteristics suggest potential biological activity, particularly in the context of enzyme inhibition and interaction with various biological targets.

Biological Activity Overview

Research indicates that 3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde exhibits significant biological activities, particularly as an enzyme inhibitor. The hydroxyazetidine component enhances binding affinity to specific receptors or enzymes, which may influence metabolic pathways and cellular signaling.

Enzyme Inhibition

Studies have shown that compounds with similar structures can inhibit various enzymes, potentially affecting cell proliferation and apoptosis. The presence of the hydroxy group is crucial for enhancing the compound's interaction with target enzymes, leading to inhibitory effects that can be explored for therapeutic applications.

In Vitro Studies

Recent studies have focused on the compound's antiproliferative effects in cancer cell lines. For example, compounds structurally related to 3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde have demonstrated IC50 values in the nanomolar range against breast cancer cell lines (e.g., MCF-7), indicating potent activity.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde	MCF-7	0.075	Microtubule disruption
Related Compound A	MCF-7	0.095	Apoptosis induction
Related Compound B	Hs578T	0.033	Anti-apoptotic downregulation

Case Studies

• Anticancer Activity : A study evaluated the effects of various azetidine derivatives, including 3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde, on MCF-7 breast cancer cells. Results indicated that compounds with hydroxyl substitutions exhibited enhanced antiproliferative activity due to their ability to disrupt microtubule formation and induce apoptosis.
• Mechanistic Insights : Further mechanistic studies revealed that compounds similar to 3-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde can downregulate anti-apoptotic proteins such as Bcl2 while upregulating pro-apoptotic markers like Bax, supporting their potential as therapeutic agents in cancer treatment.